Gallium sulfate
Overview
Description
Synthesis Analysis
Gallium sulfate can be synthesized through various methods. Notably, Zheng et al. (2003) describe a low-temperature, nonaqueous synthesis approach producing gallium sulfide and polysulfide superlattices from binary Ga-S and ternary Zn-Ga-S supertetrahedral clusters (Zheng, Bu, & Feng, 2003). Additionally, Cai Yong-wei (2007) reports that gallium sulfate demonstrates high catalytic activity and can be easily recovered and reused in the synthesis of n-butyl propionate (Cai Yong-wei, 2007).
Molecular Structure Analysis
The molecular structure of gallium sulfate and related compounds has been a subject of study. For instance, Kydon et al. (1968) conducted studies on hydrated gallium sulfate using proton resonance techniques, suggesting the presence of oxonium H3O+ ions and providing insights into its structural formula (Kydon, Pintar, & Petch, 1968).
Chemical Reactions and Properties
Gallium sulfate's reactivity and properties have been explored in various contexts. For example, Meininger et al. (2016) studied gallium(III) tetraphenylporphyrinates with anionic sulfur ligands, offering insights into their structural features and reaction chemistry (Meininger, Chee-Garza, Arman, & Tonzetich, 2016).
Physical Properties Analysis
The physical properties of gallium sulfate, including its phase behavior under different conditions, have been the focus of several studies. Drewitt et al. (2020) investigated the atomic-scale structure and melting curve of liquid gallium up to 26 GPa and 900 K, revealing insights into its structure and phase transitions (Drewitt, Turci, Heinen, Macleod, Qin, Kleppe, Lord, 2020).
Chemical Properties Analysis
Gallium sulfate's chemical properties, including its interaction with other elements and compounds, have been extensively studied. Narasimhan et al. (1992) examined the interaction of gallium with the iron-dependent M2 subunit of ribonucleotide reductase, providing valuable insights into its chemical behavior (Narasimhan, Antholine, Chitambar, 1992).
Scientific Research Applications
Radiographic Imaging : Gallium has been proposed as an improved contrast agent for in vivo digestive tract radiography. A study demonstrated that liquid metal gallium, when applied in mice, provided excellent contrast effects under CT scanning and was proven to be safe for gastrointestinal radiography. It also showed that the mixture of gallium and barium sulfate has better performance in both contrast and detail, suggesting potential as alternative contrast agents for clinical use (Liu et al., 2019).
Catalysis : Gallium sulfate was found to be an effective catalyst in the esterification of cinnamic acid with butanol, with the catalyst displaying high activity and the ability to be reused multiple times without significant loss of activity (Gu Zhun, 2008). Additionally, gallium-promoted sulfated zirconia systems exhibited catalytic activity in the isomerization of n-butane at certain gallium loadings. The presence of both Lewis and Bronsted acidity was noted in gallium-containing sulfated zirconia samples, crucial for catalytic activity (Cerrato et al., 2006).
NMR Studies and Structural Analysis : Hydrated gallium sulfate has been examined using proton resonance techniques, revealing the existence of oxonium H3O+ ions in the material. These ions undergo thermally activated reorientations and translational diffusion, contributing to dipolar proton spin–lattice relaxations (Kydon et al., 1968).
Electrochemistry : Studies have explored the anodic behavior of solid gallium in sulfate buffer solutions, revealing the formation of a resistive passivating film on the electrode surface and its interactions with hydrosulfate anions (Korshunov, 2000).
Photoelectric and Electrical Applications : Gallium sulfide, a semiconductor with a uniform layered structure, has been synthesized via a vapor-solid method into various high-quality one-dimensional nanostructures. These are used in applications such as photoelectric devices, electrical sensors, and nonlinear optical applications (Shen et al., 2009).
Medical Research and Applications : Gallium compounds, including gallium sulfate, have found importance in medicine and electronics. In medicine, they are used as diagnostic and therapeutic agents in cancer and disorders of calcium and bone metabolism, displaying anti-inflammatory, immunosuppressive, and antimicrobial activities. Understanding their mechanisms of action, drug resistance, pharmacology, and side-effects is critical to advancing their use (Chitambar, 2010).
Environmental and Toxicity Studies : The effects of gallium exposure on common carp were investigated, revealing changes in serum enzyme activities and ultrastructural alterations in hepatocytes. These studies emphasize the importance of understanding compound effects and potential hazards in aquatic animals (Yang & Chen, 2003).
Safety And Hazards
Future Directions
With the development of nanomaterials and clathrates, the progress of manufacturing technology, and the emergence of synergistic antibacterial strategies, the antibacterial activities of gallium have greatly improved, and the scope of application in medical systems has expanded . This advancement of current optimization for these key factors will enrich the knowledge about the efficiency and mechanism of various gallium-based antibacterial agents and provide strategies for the improvement of the antibacterial activity of gallium-based compounds .
properties
InChI |
InChI=1S/Ga.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBDRYJMIQMDXRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
OS(=O)(=O)O.[Ga] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
GaH2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
13494-91-2 |
Source
|
| Record name | Sulfuric acid, gallium salt (3:2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13494-91-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
167.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(2,2-dioxo-1,3,2,4-dioxathiagalletan-4-yl) sulfate | |
CAS RN |
34781-33-4, 13494-91-2 |
Source
|
| Record name | Gallium sulfate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=34781-33-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Gallium sulfate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=94000 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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